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CAS No.: 6850-28-8

Cat. No.: B1255382

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of Tris-acetate buffer, a

commonly used buffer system in molecular biology and biochemistry. The protocols detailed

below are intended for use by researchers, scientists, and professionals in drug development

who require standardized and reliable buffer preparation methods for their experiments.

Tris-acetate buffers are essential for a variety of applications, including nucleic acid

electrophoresis, protein analysis, and other enzymatic reactions.[1][2][3] The Tris component

provides the buffering capacity in the physiological pH range of 7.0 to 9.0, while the acetate

acts as the counter-ion.[2][3] In many molecular biology applications, EDTA

(ethylenediaminetetraacetic acid) is added to chelate divalent cations, thereby inhibiting

nuclease activity and protecting nucleic acids from degradation.[4][5] This common formulation

is known as Tris-acetate-EDTA (TAE) buffer.
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The following tables summarize the quantitative data for preparing various concentrations of

Tris-acetate-EDTA (TAE) buffer stock and working solutions.

Table 1: Reagents for 1 Liter of 50x TAE Stock Solution

Component
Molar Mass (
g/mol )

Amount for 1 L
of 50x Stock

Final
Concentration
in 50x Stock

Final
Concentration
in 1x Working
Solution

Tris Base 121.14 242 g 2 M 40 mM

Glacial Acetic

Acid
60.05 57.1 mL 1 M 20 mM

0.5 M EDTA (pH

8.0)
- 100 mL 50 mM 1 mM

Note: The pH of the 50x stock solution does not need to be adjusted and should be

approximately 8.5.[6][7] Diluting the stock solution will result in a 1x working solution with a pH

of about 8.3.[8][9]

Table 2: Dilution of 50x TAE Stock to 1x Working Solution

Volume of 1x Solution to
Prepare

Volume of 50x TAE Stock
Required

Volume of
Deionized/Distilled Water

1000 mL (1 L) 20 mL 980 mL

500 mL 10 mL 490 mL

250 mL 5 mL 245 mL

100 mL 2 mL 98 mL
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This protocol describes the preparation of a 1 L concentrated (50x) stock solution of TAE buffer.

Materials:

Tris base (Tris(hydroxymethyl)aminomethane)

Glacial Acetic Acid

0.5 M EDTA (pH 8.0) solution

Deionized or distilled water

1 L graduated cylinder

1 L beaker or flask

Magnetic stirrer and stir bar

Weighing scale

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Dissolve Tris Base: Weigh out 242 g of Tris base and add it to a 1 L beaker or flask

containing approximately 700 mL of deionized water.[4][6][7]

Stir to Dissolve: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir

until the Tris base is completely dissolved.[4]

Add Acetic Acid and EDTA: Carefully measure and add 57.1 mL of glacial acetic acid to the

dissolved Tris base solution.[4][6][7] Then, add 100 mL of 0.5 M EDTA (pH 8.0) solution.[4][6]

[7]

Adjust Final Volume: Once all components are added, transfer the solution to a 1 L

graduated cylinder and add deionized water to bring the final volume to 1 liter.[6][7]
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Mix and Store: Transfer the solution back to a storage bottle and mix thoroughly. The 50x

TAE stock solution can be stored at room temperature.[6][7] If a precipitate forms over time,

gently warm the solution to 37°C and stir until it redissolves before use.[10]

Protocol 2: Preparation of 1 Liter of 1x TAE Working Solution

This protocol details the dilution of the 50x TAE stock solution to a 1x working solution, which is

ready for use in applications such as agarose gel electrophoresis.

Materials:

50x TAE stock solution

Deionized or distilled water

1 L graduated cylinder or volumetric flask

Storage bottle

Procedure:

Measure Stock Solution: Using a graduated cylinder, accurately measure 20 mL of the 50x

TAE stock solution.[4][5]

Dilute with Water: Add the 20 mL of 50x TAE stock to a 1 L graduated cylinder or volumetric

flask.[5]

Adjust Final Volume: Add deionized or distilled water to the flask until the final volume

reaches 1 liter.[5]

Mix and Store: Transfer the 1x TAE working solution to a clean storage bottle and mix well by

inverting the flask several times. The solution is now ready for use and can be stored at room

temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the preparation of Tris-acetate buffer.
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Caption: Workflow for Tris-Acetate Buffer Preparation.

Note on Tris-Acetate Buffer without EDTA: For applications where the chelation of divalent

cations is not required or desired, a simple Tris-acetate buffer can be prepared by omitting the

EDTA. In this case, the pH of the buffer will need to be adjusted to the desired value using

glacial acetic acid. It is recommended to prepare a 1 M Tris base solution and titrate with glacial

acetic acid to the target pH before adjusting the final concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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